Cas no 946382-52-1 (2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 946382-52-1
• MF: C₂₂H₂₂N₂O₅S₂
• MW: 458.550483226776
• CID: 5514796
• Update Time: 2025-06-14

2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(3-methoxyphenoxy)-N-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-6-quinolinyl]-
• 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

• Inchi： 1S/C22H22N2O5S2/c1-28-18-6-2-7-19(14-18)29-15-21(25)23-17-9-10-20-16(13-17)5-3-11-24(20)31(26,27)22-8-4-12-30-22/h2,4,6-10,12-14H,3,5,11,15H2,1H3,(H,23,25)
• InChI Key： JDIZECXMERAMCW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)COC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Comprehensive Overview of 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 946382-52-1)

The compound 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 946382-52-1) is a sophisticated small molecule with a unique structural framework, combining a tetrahydroquinoline core, a thiophene sulfonyl group, and a methoxyphenoxy acetamide moiety. Its intricate design has garnered attention in medicinal chemistry and drug discovery, particularly for its potential applications in central nervous system (CNS) disorders and inflammatory pathways. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its pharmacokinetic properties and target selectivity.

In recent years, the demand for novel heterocyclic compounds like 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide has surged due to their versatility in addressing undruggable targets. This aligns with the growing trend of precision medicine, where molecules with multi-target profiles are prioritized. The compound’s thiophene sulfonamide segment, for instance, is known to enhance binding affinity to certain enzyme receptors, making it a candidate for kinase inhibition studies. Such features resonate with current searches for "next-generation kinase inhibitors" and "CNS-penetrant drugs" in scientific databases.

From a synthetic chemistry perspective, the preparation of CAS No. 946382-52-1 involves multi-step organic transformations, including sulfonylation and amide coupling. Its logP and polar surface area suggest moderate blood-brain barrier (BBB) permeability, a hot topic in neuropharmacology forums. Analytical techniques like HPLC-MS and NMR are critical for characterizing its purity, as impurities can significantly impact biological assay results—a concern frequently raised in pharmaceutical quality control discussions.

The compound’s potential extends to neuroprotective agents, with anecdotal evidence linking its tetrahydroquinoline scaffold to NMDA receptor modulation. This ties into popular queries about "neuroinflammation treatment" and "glutamate pathway therapeutics." However, comprehensive in vivo studies are still needed to validate these hypotheses. Meanwhile, its metabolic stability in liver microsomes remains a key focus area, reflecting broader industry interest in drug metabolism and toxicity (DMPK) optimization.

In summary, 2-(3-methoxyphenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide represents a promising chemical entity at the intersection of neuroscience and organic synthesis. Its development underscores the importance of rational drug design in tackling complex diseases, while its structural novelty continues to inspire patent filings and academic publications. As research progresses, this compound may emerge as a cornerstone for therapeutic innovation in the coming decade.